![molecular formula C13H9N5O5 B5062057 N-(4-methyl-3-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine](/img/structure/B5062057.png)
N-(4-methyl-3-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-methyl-3-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine” is an organic compound containing nitro groups and a benzoxadiazole ring. The presence of these functional groups suggests that it could have interesting chemical properties and potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would contain a benzoxadiazole ring substituted with a nitro group and an amine-linked 4-methyl-3-nitrophenyl group. The presence of nitro groups and an aromatic ring could result in interesting electronic and steric effects .Chemical Reactions Analysis
The nitro groups in the compound could potentially be reduced to amines, and the aromatic rings could undergo electrophilic substitution reactions. The exact reactivity would depend on the specific conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. It’s likely to be a solid at room temperature, given its molecular weight. The presence of nitro groups could make it a potential explosive, and it might have interesting optical properties due to the conjugated system of the benzoxadiazole .Mechanism of Action
Safety and Hazards
Future Directions
The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be used in the development of new materials, as a precursor for the synthesis of other compounds, or in various other chemical and industrial applications .
properties
IUPAC Name |
N-(4-methyl-3-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N5O5/c1-7-2-3-8(6-11(7)17(19)20)14-10-5-4-9-12(16-23-15-9)13(10)18(21)22/h2-6,14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILLWCOJYYMIEKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=C(C3=NON=C3C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methyl-3-nitrophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.